N(omega)-Nitro-L-arginine p-nitroanilide

• CAS No.: 85697-89-8
• Product Name: N(omega)-Nitro-L-arginine p-nitroanilide
• Molecular Formula: C12H17N7O5
• Molecular Weight: 339.31 g/mol
• IUPAC Name: (2S)-2-amino-5-[[amino(nitramido)methylidene]amino]-N-(4-nitrophenyl)pentanamide
• Standard InChI: InChI=1S/C12H17N7O5/c13-10(2-1-7-15-12(14)17-19(23)24)11(20)16-8-3-5-9(6-4-8)18(21)22/h3-6,10H,1-2,7,13H2,(H,16,20)(H3,14,15,17)/t10-/m0/s1
• Standard InChIKey: LNWGWFVAPQTGMG-JTQLQIEISA-N
• Isomeric SMILES: C1=CC(=CC=C1NC(=O)[C@H](CCCN=C(N)N[N+](=O)[O-])N)[N+](=O)[O-]
• SMILES: C1=CC(=CC=C1NC(=O)C(CCCN=C(N)N[N+](=O)[O-])N)[N+](=O)[O-]
• Canonical SMILES: C1=CC(=CC=C1NC(=O)C(CCCN=C(N)N[N+](=O)[O-])N)[N+](=O)[O-]
• Appearance: Solid powder
• Description: N(G)-Nitroarginine-4-nitroanilide is an anti-nociceptive agent in the mouse.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: L-N(G)-nitroarginine-p-nitroanilide; L-NAPNA; N(G)-nitroarginine-4-nitroanilide; N(omega)-nitro-L-arginine p-nitroanilide; NAPNA
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• PubChem Compound: 128726
• Last Modified: Nov 11 2021